
Essential Safety and Handling Guide for Flx475
(Tivumecirnon)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Flx475

Cat. No.: B10830906 Get Quote

This document provides immediate and essential safety, handling, and disposal information for

Flx475, a potent and selective oral antagonist of the C-C chemokine receptor type 4 (CCR4).

The following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe laboratory operations and minimize exposure risk.

I. Compound Information and Safety Data
Flx475 (also known as Tivumecirnon) is a small molecule inhibitor designed to block the

migration of regulatory T cells (Tregs) into the tumor microenvironment.[1] While a safety data

sheet from one supplier classifies Tivumecirnon as not a hazardous substance or mixture, it is

crucial to handle it as a potent compound due to its biological activity at low concentrations.[2]
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Property Value

Synonyms Tivumecirnon, FLX-475, FLX 475

CAS Number 2174938-78-2

Molecular Formula C₂₄H₂₄F₃N₅O₃

Molecular Weight 501.48 g/mol

Appearance Crystalline solid

Purity ≥99.48%

Solubility Soluble in DMSO

Storage
Store at -20°C for short-term, -80°C for long-

term.

Data sourced from MedchemExpress and other chemical suppliers.

II. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Flx475 to prevent skin and

respiratory exposure.
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PPE Category Item Specification

Hand Protection Gloves

Wear two pairs of nitrile

gloves. Change gloves

immediately if contaminated.

Eye Protection Safety Glasses
ANSI Z87.1 certified safety

glasses with side shields.

Body Protection Laboratory Coat

Wear a fully buttoned lab coat.

Consider a disposable gown

for weighing and aliquoting.

Respiratory Protection Respirator

For handling powders outside

of a containment unit, a

NIOSH-approved N95 or

higher respirator is required.

III. Operational Plan: Step-by-Step Handling
Procedures
A. Receiving and Storage

Inspect Package: Upon receipt, inspect the package for any signs of damage or leakage.

Verify Compound: Confirm the compound name, CAS number, and quantity against the

purchase order.

Log Inventory: Record the receipt date, quantity, and assigned storage location in the

chemical inventory system.

Storage: Store the container in a designated, clearly labeled, and access-restricted area at

-20°C or -80°C as per the supplier's recommendation.[1]

B. Weighing and Reconstitution

Note: All handling of powdered Flx475 should be performed in a certified chemical fume hood

or a powder containment hood.
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Prepare Workspace: Decontaminate the work surface. Lay down absorbent bench paper.

Tare Vessel: Place a clean, tared weighing vessel on an analytical balance.

Weigh Compound: Carefully transfer the desired amount of Flx475 powder to the weighing

vessel.

Reconstitution:

Add the appropriate volume of DMSO to the vessel containing the powdered Flx475.

Mix thoroughly by vortexing or sonicating until the solid is completely dissolved.

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,

date, and user's initials.

Storage of Stock Solution: For stock solutions, it is recommended to store them at -80°C for

up to 6 months or at -20°C for up to 1 month. Aliquoting is advised to avoid repeated freeze-

thaw cycles.[1]

C. Experimental Use

Dilutions: Prepare working dilutions from the stock solution in a biological safety cabinet or

chemical fume hood.

Cell Culture: When adding Flx475 to cell cultures, use appropriate aseptic techniques.

Incubation: Incubate treated cells under standard conditions.

IV. Disposal Plan
Proper disposal of Flx475 and contaminated materials is critical to prevent environmental

contamination and accidental exposure.
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Waste Type Disposal Procedure

Solid Waste

All disposable items that have come into contact

with Flx475 (e.g., pipette tips, tubes, gloves,

bench paper) must be collected in a designated,

sealed hazardous waste container.

Liquid Waste

Aqueous waste containing Flx475 should be

collected in a clearly labeled hazardous liquid

waste container. Do not pour down the drain.

Sharps Waste

Needles and syringes used for handling Flx475

solutions must be disposed of in a designated

sharps container.

V. Emergency Procedures
Situation Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.[2]

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[2]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

[2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2]

Spill

Evacuate the area. For small powder spills,

gently cover with a damp paper towel to avoid

raising dust. For liquid spills, absorb with an

inert material. Clean the area with an

appropriate decontaminating solution. Dispose

of all cleanup materials as hazardous waste.
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VI. Mechanism of Action and Signaling Pathway
Flx475 is a selective antagonist of the CCR4 receptor. In the tumor microenvironment, tumor

cells and other immune cells secrete the chemokines CCL17 and CCL22. These chemokines

bind to the CCR4 receptor on the surface of regulatory T cells (Tregs), promoting their

migration into the tumor. By blocking this interaction, Flx475 inhibits the infiltration of

immunosuppressive Tregs, which is hypothesized to enhance the anti-tumor activity of other

immune cells, such as CD8+ effector T cells.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. abmole.com [abmole.com]

To cite this document: BenchChem. [Essential Safety and Handling Guide for Flx475
(Tivumecirnon)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830906#personal-protective-equipment-for-
handling-flx475]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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